Flavianic acid
Flavianic acid
Flavianic acid is a naphthalenesulfonic acid that is naphthalene-2-sulfonic acid substituted by nitro groups at positions 5 and 7 as well as a hydroxy group at position 8. The disodium salt is the biological stain 'naphthol yellow S'. It has a role as a histological dye. It is a member of naphthols, a naphthalenesulfonic acid and a C-nitro compound. It is a conjugate acid of a flavianate.
Brand Name:
Vulcanchem
CAS No.:
483-84-1
VCID:
VC21204755
InChI:
InChI=1S/C10H6N2O8S/c13-10-7-3-5(21(18,19)20)1-2-6(7)8(11(14)15)4-9(10)12(16)17/h1-4,13H,(H,18,19,20)
SMILES:
C1=CC2=C(C=C1S(=O)(=O)O)C(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])O
Molecular Formula:
C10H6N2O8S
Molecular Weight:
314.23 g/mol
Flavianic acid
CAS No.: 483-84-1
Cat. No.: VC21204755
Molecular Formula: C10H6N2O8S
Molecular Weight: 314.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Flavianic acid is a naphthalenesulfonic acid that is naphthalene-2-sulfonic acid substituted by nitro groups at positions 5 and 7 as well as a hydroxy group at position 8. The disodium salt is the biological stain 'naphthol yellow S'. It has a role as a histological dye. It is a member of naphthols, a naphthalenesulfonic acid and a C-nitro compound. It is a conjugate acid of a flavianate. |
|---|---|
| CAS No. | 483-84-1 |
| Molecular Formula | C10H6N2O8S |
| Molecular Weight | 314.23 g/mol |
| IUPAC Name | 8-hydroxy-5,7-dinitronaphthalene-2-sulfonic acid |
| Standard InChI | InChI=1S/C10H6N2O8S/c13-10-7-3-5(21(18,19)20)1-2-6(7)8(11(14)15)4-9(10)12(16)17/h1-4,13H,(H,18,19,20) |
| Standard InChI Key | FCQJEPASRCXVCB-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1S(=O)(=O)O)C(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])O |
| Canonical SMILES | C1=CC2=C(C=C1S(=O)(=O)O)C(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])O |
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